Cas no 376378-00-6 (1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 376378-00-6
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6384835
• PubChem ID: 719352
• Update Time: 2025-07-09

1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Oprea1_657489
• Z223847112
• 376378-00-6
• F0886-0051
• SMR000518025
• AKOS000721728
• DTXSID101320416
• 1,3-DI-ME-7-(2-ME-2-PROPENYL)-8-(1-PYRROLIDINYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 1,3-dimethyl-7-(2-methylallyl)-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• SR-01000481348
• CHEMBL1716345
• SR-01000481348-1
• MLS001211455
• 1,3-dimethyl-7-(2-methylprop-2-enyl)-8-pyrrolidin-1-ylpurine-2,6-dione
• Oprea1_403492
• HMS2819K24
• 1,3-dimethyl-7-(2-methylallyl)-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-methyl-2-propen-1-yl)-8-(1-pyrrolidinyl)-

• Inchi： 1S/C15H21N5O2/c1-10(2)9-20-11-12(16-14(20)19-7-5-6-8-19)17(3)15(22)18(4)13(11)21/h1,5-9H2,2-4H3
• InChI Key： RPEHFRKRLKPJSQ-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 487.7±55.0 °C(Predicted)
• pka: 2.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 376378-00-6)

The compound 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 376378-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This purine derivative, characterized by its unique structural modifications, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with adenosine receptors. Preliminary studies suggest that 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits selective binding affinity for certain adenosine receptor subtypes, which could have implications for the treatment of neurological disorders such as Parkinson's disease and epilepsy. The compound's ability to modulate receptor activity without inducing significant side effects has been a focal point of recent research, with several in vitro and in vivo studies supporting its potential as a therapeutic agent.

In addition to its neurological applications, recent findings have highlighted the compound's anti-inflammatory properties. Studies conducted on animal models have demonstrated that 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione can effectively reduce markers of inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the inhibition of key inflammatory pathways, including the NF-κB signaling cascade, which plays a central role in the inflammatory response.

Another noteworthy aspect of recent research is the exploration of the compound's pharmacokinetic profile. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable bioavailability and a relatively long half-life, which are critical factors for its development as a drug candidate. Furthermore, toxicity studies have indicated a good safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, challenges remain in the development of 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique pharmacological properties and favorable safety profile make it a strong candidate for further investigation and development.

In conclusion, recent research on 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 376378-00-6) has provided valuable insights into its potential therapeutic applications. Its selective binding to adenosine receptors, anti-inflammatory effects, and favorable pharmacokinetic properties highlight its promise as a novel drug candidate. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.